Cas no 124244-65-1 (2-Bromo-3,6-difluorobenzoic acid)

• Product Name: 2-Bromo-3,6-difluorobenzoic acid
• CAS No: 124244-65-1
• MF: C₇H₃BrF₂O₂
• MW: 236.998328447342
• MDL: MFCD11849930
• CID: 1082146
• PubChem ID: 14491597
• Update Time: 2025-11-02

2-Bromo-3,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3,6-difluorobenzoic acid
• ZEA24465
• DB-313639
• JS-5122
• CS-0195391
• EN300-761402
• A20178
• AKOS022177187
• 124244-65-1
• 2-Bromo-3,6-difluorobenzoicacid
• 2-Bromo-3,6-difluoro-benzoic acid
• ZLBFRHCWALNQIJ-UHFFFAOYSA-N
• Z1269111638
• MFCD11849930
• SCHEMBL17007116
• 2-Bromo-3,6-fluorobenzoic acid

• MDL： MFCD11849930
• Inchi： 1S/C7H3BrF2O2/c8-6-4(10)2-1-3(9)5(6)7(11)12/h1-2H,(H,11,12)
• InChI Key： ZLBFRHCWALNQIJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(=O)O)F)F

Computed Properties

• Exact Mass: 235.92839
• Monoisotopic Mass: 235.92845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.872±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 111-113 ºC (heptane )
• Boiling Point: 281.8±40.0 ºC (760 Torr),
• Flash Point: 124.2±27.3 ºC,
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• PSA: 37.3

Additional information on 2-Bromo-3,6-difluorobenzoic acid

Exploring the Versatile Applications and Properties of 2-Bromo-3,6-difluorobenzoic acid (CAS No. 124244-65-1)

2-Bromo-3,6-difluorobenzoic acid (CAS No. 124244-65-1) is a highly specialized aromatic carboxylic acid derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and advanced material science. This compound, characterized by its unique bromine and fluorine substitutions on the benzoic acid backbone, offers a wide range of applications due to its distinct electronic and steric properties.

The molecular structure of 2-Bromo-3,6-difluorobenzoic acid makes it an excellent building block for synthesizing more complex molecules. Researchers frequently utilize this compound in the development of pharmaceutical intermediates, where its halogenated aromatic ring can undergo various cross-coupling reactions. Recent studies have shown promising results in using derivatives of this compound for targeted drug delivery systems, particularly in oncology research.

In the agrochemical sector, 2-Bromo-3,6-difluorobenzoic acid derivatives have demonstrated potential as precursors for novel crop protection agents. The presence of both bromine and fluorine atoms enhances the biological activity of resulting compounds, making them effective against a broader spectrum of plant pathogens. This aligns with current industry trends focusing on developing more efficient and environmentally friendly agricultural chemicals.

The compound's unique properties also make it valuable in material science applications. Its ability to influence electronic properties of polymers has led to investigations in organic electronics, particularly in the development of advanced semiconductor materials for flexible displays and photovoltaic devices. This application has gained particular relevance with the growing demand for renewable energy solutions and next-generation display technologies.

Recent advancements in synthetic chemistry have improved the production methods for 2-Bromo-3,6-difluorobenzoic acid, making it more accessible for research and industrial applications. Modern green chemistry approaches have focused on optimizing the halogenation processes to reduce waste and improve yield, addressing the pharmaceutical industry's increasing emphasis on sustainable manufacturing practices.

Analytical characterization of 2-Bromo-3,6-difluorobenzoic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for its applications in sensitive research areas. The development of more sophisticated analytical protocols has been a key focus in recent literature, reflecting the compound's growing importance in precision chemistry.

The stability profile of 2-Bromo-3,6-difluorobenzoic acid makes it particularly suitable for long-term storage and transportation, an important consideration for global chemical supply chains. Proper handling procedures should still be followed to maintain its quality, including storage in cool, dry conditions away from strong oxidizing agents. These practical considerations are increasingly important in today's interconnected research environment.

Market analysis indicates steady growth in demand for halogenated benzoic acid derivatives, with 2-Bromo-3,6-difluorobenzoic acid occupying a significant niche. The compound's versatility across multiple industries contributes to its stable market position, with particular growth observed in the Asia-Pacific region due to expanding pharmaceutical and electronics manufacturing sectors.

Future research directions for 2-Bromo-3,6-difluorobenzoic acid may explore its potential in emerging fields such as metal-organic frameworks (MOFs) and supramolecular chemistry. The compound's ability to participate in diverse molecular interactions makes it an attractive candidate for designing novel functional materials with tailored properties. This aligns with current scientific trends toward customizable, application-specific chemical solutions.

For researchers working with 2-Bromo-3,6-difluorobenzoic acid, understanding its structure-activity relationships is crucial for maximizing its potential applications. Recent computational chemistry studies have provided valuable insights into how the bromine and fluorine substitutions influence the compound's reactivity and interaction with biological targets, information that is driving innovation in multiple scientific disciplines.